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Compound of Interest

Compound Name:
2,4,6-

Trimethylbenzenesulfonohydrazide

Cat. No.: B098524 Get Quote

This guide provides crucial safety protocols, operational procedures, and disposal plans for the

handling of 2,4,6-Trimethylbenzenesulfonohydrazide. It is intended for researchers,

scientists, and professionals in drug development to ensure safe laboratory practices.

Chemical Properties and Hazards

Property Value Reference

Molecular Formula C₉H₁₄N₂O₂S [1]

Molecular Weight 214.28 g/mol [1]

Appearance White solid [2]

Melting Point 112-114 °C (decomposes)

Hazards

Flammable solid, Causes

serious eye irritation, Causes

skin irritation, May cause

respiratory irritation.[1][2]

Personal Protective Equipment (PPE)
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A comprehensive PPE strategy is mandatory to minimize exposure and ensure personal safety

when handling 2,4,6-Trimethylbenzenesulfonohydrazide.

PPE Category Specification

Eye Protection
Chemical splash goggles meeting European

standard EN 166 or equivalent.[1]

Hand Protection Chemical-resistant protective gloves.[1]

Body Protection
Wear appropriate protective gloves and clothing

to prevent skin exposure.[1]

Respiratory Protection

Under normal use conditions with adequate

ventilation, no respiratory protection is needed.

[1] For large-scale operations, emergencies, or

situations where dust may be generated, use a

type P3 (EN 143) respirator cartridge.

Operational Plan: Safe Handling Procedures
Adherence to a strict operational plan is critical to mitigate the risks associated with 2,4,6-
Trimethylbenzenesulfonohydrazide.

1. Preparation and Engineering Controls:

Ventilation: Ensure adequate ventilation, especially in confined areas.[1] All work with this

compound should ideally be performed in a chemical fume hood.

Ignition Sources: Keep away from open flames, hot surfaces, and sources of ignition.

Emergency Equipment: Ensure that eyewash stations and safety showers are close to the

workstation location.

2. Handling:

Avoid breathing dust, fume, gas, mist, vapors, or spray.[1]

Avoid contact with skin and eyes.
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Wash hands thoroughly after handling.

Do not eat, drink, or smoke when using this product.

3. Storage:

Store in a well-ventilated place. Keep the container tightly closed.

For long-term stability, it is recommended to store in a freezer at temperatures below 0°C.[3]

Disposal Plan
Proper disposal of 2,4,6-Trimethylbenzenesulfonohydrazide and contaminated materials is

essential to prevent environmental contamination and accidents.

Waste Classification: This material should be treated as hazardous waste.

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, state, and federal regulations.

Contaminated Packaging: Empty containers may retain product residue and should be

disposed of in the same manner as the substance itself.

Emergency Procedures
First Aid Measures:
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Exposure Route First Aid Procedure

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes. Get

medical attention.[1]

Skin Contact

Wash off immediately with soap and plenty of

water while removing all contaminated clothes

and shoes. Get medical attention.[1]

Ingestion
Clean mouth with water. Get medical attention.

[1]

Inhalation
Remove to fresh air. If not breathing, give

artificial respiration. Get medical attention.[1]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use dry sand, dry chemical, or alcohol-resistant foam to

extinguish.

Hazardous Combustion Products: May produce carbon oxides, nitrogen oxides (NOx), and

sulfur oxides.[4]

Workflow for Safe Handling of 2,4,6-
Trimethylbenzenesulfonohydrazide
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Caption: Workflow for the safe handling and disposal of 2,4,6-
Trimethylbenzenesulfonohydrazide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.co.uk [fishersci.co.uk]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b098524?utm_src=pdf-body-img
https://www.benchchem.com/product/b098524?utm_src=pdf-body
https://www.benchchem.com/product/b098524?utm_src=pdf-body
https://www.benchchem.com/product/b098524?utm_src=pdf-custom-synthesis
https://www.fishersci.co.uk/store/msds?partNumber=10536451&productDescription=2%2C4%2C6-Trimethylbenzenesulfonyl+hydrazide%2C+97%25%2C+Acros+Organics&countryCode=GB&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098524?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. 2,4,6-Trimethylbenzenesulfonyl hydrazide, 97%, Thermo Scientific 5 g | Buy Online |
Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]

3. 2,4,6-Trimethylbenzenesulfonyl hydrazide | 16182-15-3 [chemicalbook.com]

4. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
2,4,6-Trimethylbenzenesulfonohydrazide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b098524#personal-protective-equipment-for-handling-
2-4-6-trimethylbenzenesulfonohydrazide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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